Cas no 2228445-16-5 (3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid)

• Product Name: 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid
• CAS No: 2228445-16-5
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6529405
• PubChem ID: 165970988
• Update Time: 2025-06-11

3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid
• 3-[2-(dimethylamino)-3,4-difluorophenyl]butanoic acid
• EN300-1734424
• 2228445-16-5

• Inchi： 1S/C12H15F2NO2/c1-7(6-10(16)17)8-4-5-9(13)11(14)12(8)15(2)3/h4-5,7H,6H2,1-3H3,(H,16,17)
• InChI Key： YWPKNLQSNVDBHC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C)CC(=O)O)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid

Introduction to 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid (CAS No. 2228445-16-5)

3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228445-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a butanoic acid backbone substituted with a dimethylamino group and a 3,4-difluorophenyl moiety. The presence of fluorine atoms in the phenyl ring introduces additional electronic and steric properties, making this molecule of particular interest for its potential applications in medicinal chemistry.

The 3,4-difluorophenyl group is a key structural determinant that influences the compound's reactivity, solubility, and interaction with biological targets. Fluorinated aromatic compounds are widely recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has been extensively studied due to their ability to enhance lipophilicity, reduce metabolic degradation, and improve overall drug efficacy. The specific arrangement of fluorine atoms in the 3,4-difluorophenyl ring of CAS No. 2228445-16-5 contributes to its distinct chemical properties, which may be leveraged in the design of novel therapeutic agents.

3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid serves as a versatile building block in synthetic chemistry, particularly in the synthesis of more complex molecules with potential pharmacological activity. The butanoic acid moiety provides a carboxylic acid functional group that can be further modified through esterification, amidation, or other chemical transformations to generate derivatives with tailored properties. Additionally, the dimethylamino group introduces basicity and potential hydrogen bonding capabilities, which can enhance interactions with biological targets such as enzymes or receptors.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in addressing unmet medical needs. The structural motif present in CAS No. 2228445-16-5 aligns with emerging trends in medicinal chemistry, where fluorinated aromatic rings are employed to optimize drug-like properties. For instance, studies have demonstrated that fluorine substitution can improve binding affinity by altering electronic distributions and steric hindrance around the target site. This has led to the development of several FDA-approved drugs that incorporate fluorinated aromatic structures.

In the context of current research, 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid may find applications in the synthesis of inhibitors or modulators targeting neurological disorders, inflammatory diseases, or cancer-related pathways. The combination of the dimethylamino group and the 3,4-difluorophenyl moiety suggests potential interactions with neurotransmitter receptors or enzyme active sites. Preliminary computational studies have indicated that this compound could exhibit favorable pharmacokinetic characteristics due to its balanced lipophilicity and metabolic stability.

The synthesis of CAS No. 2228445-16-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions at the fluorinated phenyl ring followed by alkylation or acylation steps to introduce the butanoic acid side chain. Advanced techniques such as transition metal-catalyzed cross-coupling reactions could also be employed to construct the desired molecular framework efficiently.

The chemical properties of this compound make it a valuable intermediate for exploring novel therapeutic scaffolds. Researchers are increasingly leveraging fluorinated building blocks like 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid to develop next-generation drugs with improved efficacy and reduced side effects. The ability to fine-tune structural features through synthetic modifications allows for rapid optimization of lead compounds during drug discovery campaigns.

From a regulatory perspective, compounds such as CAS No. 2228445-16-5 must undergo rigorous evaluation to assess their safety and efficacy before clinical translation. Preclinical studies are essential to determine pharmacological activity, toxicity profiles, and potential interactions with existing medications. The unique structural attributes of this molecule may influence its pharmacokinetic behavior, necessitating thorough characterization through in vitro and in vivo assays.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid might bind to biological targets based on its three-dimensional structure. These predictions guide experimental design by identifying key residues involved in binding and suggesting modifications to enhance potency or selectivity.

In conclusion,3-2-(dimethylamino)-3,4-difluorophenylbutanoic acid (CAS No. 2228445-16-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a butanoic acid backbone substituted with a dimethylamino group and a 3,4-difluorophenyl moiety—position it as a valuable intermediate for developing innovative therapeutic agents. As research continues to uncover new applications for fluorinated compounds,CAS No. 2228445-16-5 is likely to play an important role in addressing complex medical challenges through targeted molecular design.